Cas no 1261815-45-5 (3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid)

• Product Name: 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid
• CAS No: 1261815-45-5
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4791727
• Update Time: 2025-05-26

3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid
• ClC=1C(=NC=C(C=1)C1=CC=C(C=C1)C(F)(F)F)C(=O)O

• Inchi： 1S/C13H7ClF3NO2/c14-10-5-8(6-18-11(10)12(19)20)7-1-3-9(4-2-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： REAUBHYRUYYGIW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid

Comprehensive Overview of 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261815-45-5)

3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261815-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique picolinic acid backbone and trifluoromethylphenyl substituent, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "picolinic acid derivatives", "trifluoromethylphenyl compounds", and "CAS 1261815-45-5 applications", reflecting its growing relevance in modern chemistry.

The structural features of 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid contribute to its versatility. The presence of a chloro group at the 3-position and a trifluoromethylphenyl moiety at the 5-position enhances its reactivity, enabling its use in cross-coupling reactions and other synthetic transformations. This compound is often discussed in the context of heterocyclic chemistry and fluorinated compounds, which are trending topics due to their applications in drug discovery and material science. Searches for "fluorinated picolinic acid uses" and "chloro-substituted picolinic acid synthesis" highlight the compound's niche yet critical role.

In the pharmaceutical sector, 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid is explored for its potential as a building block in the development of novel therapeutics. Its trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to improve metabolic stability and bioavailability. Queries such as "trifluoromethyl in drug design" and "picolinic acid in pharmaceuticals" underscore the compound's alignment with current research trends. Additionally, its agrochemical applications are being investigated, with keywords like "pesticide intermediates" and "agrochemical synthesis" gaining traction.

From a synthetic chemistry perspective, the compound's CAS No. 1261815-45-5 serves as a critical identifier for researchers sourcing high-purity materials. The demand for custom synthesis and high-quality intermediates is rising, as evidenced by searches for "CAS 1261815-45-5 suppliers" and "picolinic acid derivative synthesis". Its stability under various conditions also makes it a candidate for catalysis studies and material science applications, further broadening its appeal.

Environmental and regulatory considerations are also part of the discourse surrounding 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid. While not classified as hazardous, its handling and disposal are subject to standard laboratory safety protocols. Searches for "green chemistry alternatives" and "sustainable synthesis methods" reflect the industry's shift toward eco-friendly practices, which may influence future research directions for this compound.

In summary, 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261815-45-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural uniqueness, coupled with its applicability in pharmaceuticals, agrochemicals, and material science, ensures its continued relevance. As research evolves, terms like "advanced heterocyclic compounds" and "fluorinated intermediates" will likely dominate discussions, further cementing its place in the chemical landscape.